6-chloro-2-cyclopropyl-N-ethylpyrimidin-4-amine
Overview
Description
Scientific Research Applications
Atom Economic Cascade Synthesis
The study by Elboray et al. (2011) discusses the atom economic cascade synthesis of highly functionalized pyrimidinylpyrrolidines. This synthesis involves reactions of aminomethyl heterocycles and 4,6-dimethyl-2-formylpyrimidine, leading to compounds with potential applications in medicinal chemistry and drug development. The stereochemistry of the cycloadducts was determined by NMR and X-ray crystallography, highlighting the precision of this synthetic approach for generating structurally complex molecules (Elghareeb E. Elboray et al., 2011).
Crystal and Molecular Structures
Odell et al. (2007) reported on the crystal and molecular structures of benzyl derivatives of chloromethylpyrimidines, confirming computationally predicted restricted rotation. This study contributes to our understanding of the structural properties of pyrimidine derivatives, which is crucial for their application in designing materials with specific optical or electronic properties (L. Odell et al., 2007).
Solid-Phase Synthesis
Wéber et al. (2006) described an efficient and simple approach for the solid-phase synthesis of diamino- and triaminopyrimidines. This methodology facilitates the synthesis of pyrimidine derivatives, which can be further functionalized for various applications in chemical biology and drug discovery (Csaba Wéber et al., 2006).
Phosphomolybdic Acid Promoted Synthesis
A study by Reddy et al. (2014) utilized phosphomolybdic acid for the efficient one-pot synthesis of α-aminophosphonates from 2-cyclopropylpyrimidin-4-carbaldehyde. This highlights the application of pyrimidine derivatives in synthesizing compounds with potential agricultural and pharmaceutical uses (P. S. Reddy et al., 2014).
Molecular Docking and Experimental Inquisitions
A molecule closely related to 6-chloro-2-cyclopropyl-N-ethylpyrimidin-4-amine was investigated by Aayisha et al. (2019) for its role in hypertension treatment, showcasing the potential of such compounds in developing new therapeutics. This research combines experimental and computational methods to explore the biological activities of pyrimidine derivatives (S. Aayisha et al., 2019).
properties
IUPAC Name |
6-chloro-2-cyclopropyl-N-ethylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3/c1-2-11-8-5-7(10)12-9(13-8)6-3-4-6/h5-6H,2-4H2,1H3,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOYWECYWIGVFJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC(=NC(=N1)C2CC2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-2-cyclopropyl-N-ethylpyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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